tert-butyl N-[4-fluoro-4-(hydroxymethyl)cyclohexyl]carbamate

• IUPAC Name: tert-butyl N-[4-fluoro-4-(hydroxymethyl)cyclohexyl]carbamate
• InChI: InChI=1S/C12H22FNO3/c1-11(2,3)17-10(16)14-9-4-6-12(13,8-15)7-5-9/h9,15H,4-8H2,1-3H3,(H,14,16)
• InChI Key: DGZVNFLXPGHEHF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC(CC1)(CO)F
• Molecular Formula: C12H22FNO3
• Molecular Weight: 247.31 g/mol

Description

“tert-butyl N-[4-fluoro-4-(hydroxymethyl)cyclohexyl]carbamate” is a chemical compound with the CAS Number: 2231666-13-8. It has a molecular weight of 247.31. The IUPAC name of this compound is tert-butyl ((1s,4s)-4-fluoro-4-(hydroxymethyl)cyclohexyl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C12H22FNO3/c1-11(2,3)17-10(16)14-9-4-6-12(13,8-15)7-5-9/h9,15H,4-8H2,1-3H3,(H,14,16)/t9-,12+. This code provides a specific representation of the molecule’s structure.

Physical And Chemical Properties Analysis

The predicted boiling point of this compound is 351.6±11.0 °C. It has a predicted density of 1.05±0.1 g/cm3. The compound is slightly soluble with a solubility of 4.4 g/L at 25°C.

Scientific Research Applications

Synthesis of Complex Molecules

This compound is a crucial intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. Its structure is instrumental in the synthesis of molecules with specific configurations, demonstrating the compound's importance in creating targeted molecular structures for research purposes (Ober, Marsch, Harms, & Carell, 2004).

Material Science Applications

The tert-butyl moiety's role in gel formation was explored, showing its significance in creating organogels. These gels have potential applications as chemosensors due to their ability to emit strong blue light and detect volatile acid vapors, indicating the compound's utility in developing sensory materials (Sun, Xue, Sun, Gong, Wang, & Lu, 2015).

Chemical Transformations

The compound serves as a versatile agent in chemical transformations, such as the chemoselective transformation of amino protecting groups. This highlights its role in the modification and protection of functional groups during complex chemical syntheses, contributing to the development of efficient synthetic pathways (Sakaitani & Ohfune, 1990).

Environmental Chemistry

In environmental chemistry, the tert-butyl group's modification has been studied for its effects on the separation of polyaromatic hydrocarbons using cyclodextrin-modified mobile phases. This research provides insights into how the compound's structure can influence analytical chemistry techniques, enhancing the detection and separation of environmentally relevant compounds (Husain, Christian, & Warner, 1995).